5-(4-Allylpiperazin-1-yl)pyridine-2-amine

• Molecular Formula: C12H18N4
• Molecular Weight: 218.30 g/mol
• IUPAC Name: 5-(4-prop-2-enylpiperazin-1-yl)pyridin-2-amine
• InChI: InChI=1S/C12H18N4/c1-2-5-15-6-8-16(9-7-15)11-3-4-12(13)14-10-11/h2-4,10H,1,5-9H2,(H2,13,14)
• InChI Key: RGAVPDMGVRQAKF-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C2=CN=C(C=C2)N

Description

5-(4-Allylpiperazin-1-yl)pyridine-2-amine is a useful research compound. Its molecular formula is C12H18N4 and its molecular weight is 218.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

300 mg (1.21 mmol) of 1-allyl-4-(6-nitropyridin-3-yl)piperazine from Example 15.1 were dissolved in 20 ml of methanol, after which 2.18 g (9.67 mmol) of tin(II) chloride dihydrate were added and the mixture was stirred at 70° C. for 2 hours. After the solvent had been evaporated down to dryness, the resulting residue was treated with water and this mixture was made alkaline using a dilute aqueous solution of sodium hydroxide and extracted with ethyl acetate. The solid which had precipitated out was filtered off with suction. The phases were then separated and the aqueous phase was extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulfate, filtered and evaporated down to dryness, with 183 mg (69% of theory) of the title compound being obtained.